Cas no 13407-62-0 (Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI))
13407-62-0 structure
Product Name:Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI)
CAS No:13407-62-0
MF:C14H18O7S
MW:330.353523731232
CID:237587
PubChem ID:255924
Update Time:2025-04-19
Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI)
- (E)-3-{3-[2-(7-chloro-quinolin-2-yl)-vinyl]-phenyl}-3-oxo-propionic acid methyl ester
- A-oxo-, methyl ester
- BEN472
- Benzenepropanoic acid, 3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]-
- methyl 3-(3-(2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-oxopropanoate
- methyl-[E]-3-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-oxopropanoate
- SureCN4416752
- NSC82033
- 13407-62-0
- DTXSID20928414
- Methyl 3,6-anhydro-2-O-(4-methylbenzene-1-sulfonyl)hexopyranoside
- NSC-82033
-
- Inchi: 1S/C14H18O7S/c1-8-3-5-9(6-4-8)22(16,17)21-13-12-11(15)10(7-19-12)20-14(13)18-2/h3-6,10-15H,7H2,1-2H3
- InChI Key: SNGVHYGCQOEARP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(OC)OC2COC1C2O
Computed Properties
- Exact Mass: 330.07734
- Monoisotopic Mass: 330.07732408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 99.7Ų
Experimental Properties
- PSA: 91.29
Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
13407-62-0 (Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI)) Related Products
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